6-((4-Oxocyclohexyl)oxy)nicotinonitrile

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 6-(4-oxocyclohexyl)oxypyridine-3-carbonitrile
• InChI: InChI=1S/C12H12N2O2/c13-7-9-1-6-12(14-8-9)16-11-4-2-10(15)3-5-11/h1,6,8,11H,2-5H2
• InChI Key: ZYDNCRKSUYJWRN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC1OC2=NC=C(C=C2)C#N

Description

6-((4-Oxocyclohexyl)oxy)nicotinonitrile is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-((4-Oxocyclohexyl)oxy)nicotinonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((4-Oxocyclohexyl)oxy)nicotinonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Combine hydrochloric acid (1.0M aq., 20 mL) with a solution of 6-(3,3-dimethyl-1,5-dioxa-spiro[5.5]undec-9-yloxy)-nicotinonitrile (2000 mg, 6.61 mmol) in acetone (25 mL). Stir at room temperature for 2 h then at 40–50° C. for 1 h. Concentrate the reaction mixture. Partition the residue between EtOAc/hex (25 mL) and K2CO3 (aq. sat. 20 mL). Wash the organic layer with water, brine, and dry it over sodium sulfate, filter and concentrate. Triturate the residue with EtOAc/hexanes (1/4) to provide a white solid which is further purified by flash chromatography (EtOAc/Hexanes 1/4) to give 1010 mg (71% yield) as a white solid.